Cas no 106027-67-2 (2-methyl-4-nitro-n-octadecylaniline)
106027-67-2 structure
Product Name:2-methyl-4-nitro-n-octadecylaniline
CAS No:106027-67-2
MF:C25H44N2O2
MW:404.629067420959
CID:1169143
PubChem ID:13766058
Update Time:2025-04-20
2-methyl-4-nitro-n-octadecylaniline Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-4-nitro-n-octadecylaniline
- DTXSID60548877
- 106027-67-2
- SCHEMBL9098100
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- Inchi: 1S/C25H44N2O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-26-25-20-19-24(27(28)29)22-23(25)2/h19-20,22,26H,3-18,21H2,1-2H3
- InChI Key: RKIZMJNBLNUGED-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=C(C)C=1)NCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 404.34052
- Monoisotopic Mass: 404.34027865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 18
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 55.17
2-methyl-4-nitro-n-octadecylaniline Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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